4-fluoro-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]benzamide

• IUPAC Name: N-[3-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)propyl]-4-fluorobenzamide
• InChI: InChI=1S/C19H21FN2O3S/c20-18-8-6-16(7-9-18)19(23)21-11-3-13-26(24,25)22-12-10-15-4-1-2-5-17(15)14-22/h1-2,4-9H,3,10-14H2,(H,21,23)
• InChI Key: ROWWIAJEROGXIU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)S(=O)(=O)CCCNC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H21FN2O3S
• Molecular Weight: 376.4 g/mol

Description

1,2,3,4-Tetrahydroisoquinolines (THIQ) are a large group of natural products. THIQ based natural and synthetic compounds exert diverse biological activities against various infective pathogens and neurodegenerative disorders.

Synthesis Analysis

Automated synthesis of these compounds was carried out according to the β-cyanoethyl phosphoramidite scheme via the Staudinger reaction between 2-trifluoroacetyl-1,2,3,4-tetrahydroisoquinoline-7-sulfonyl azide and phosphite triester within oligonucleotide grafted to polymer support.

Molecular Structure Analysis

The THIQ heterocyclic scaffold has garnered a lot of attention in the scientific community which has resulted in the development of novel THIQ analogs with potent biological activity.

Chemical Reactions Analysis

The reactions were hypothesized to proceed sequentially via Knoevenagel condensation, Michael addition, Thorpe–Ziegler.

Physical And Chemical Properties Analysis

1,2,3,4-Tetrahydroisoquinoline-7-sulfonyl phosphoramidate group (THIQ) was stable under the conditions of standard oligonucleotide synthesis.

Mechanism of Action

Target of Action

The primary target of 4-fluoro-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]benzamide is Ion Channels . Ion channels are pore-forming proteins that allow ions to pass through the channel pore. They play essential roles in various physiological processes, including the regulation of resting membrane potential, shaping action potentials, and controlling the flow of ions across secretory and epithelial cells.

Pharmacokinetics

The presence of a fluorine atom in the molecule can significantly alter its physical, chemical, and biological properties, potentially affecting its bioavailability.

Future Directions

Interest in therapeutic oligonucleotides increases every year. There are several reasons for this, namely, oligonucleotides are able to complementarily bind to nucleic acids, primarily RNAs of living cells, and affect gene expression.